Cas no 1805392-90-8 (4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine
• CAS No: 1805392-90-8
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915514
• Update Time: 2025-06-13

4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-4-2(12)1-11-6(10)3(4)5(8)9/h1,5,12H
• InChI Key： RRZAPWGRJVMXQG-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1C(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine

4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine: A Promising Compound in Modern Pharmaceutical Research

4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS No. 1805392-90-8) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, offers a broad range of applications, particularly in the development of novel therapeutic agents. The presence of bromine, difluoromethyl, and hydroxyl groups imparts distinct chemical properties that make it an attractive candidate for various biological studies.

The 4-bromo substitution on the pyridine ring provides a handle for further derivatization, enabling the synthesis of a diverse array of analogs. This is particularly useful in drug discovery, where the ability to fine-tune the pharmacological profile of a lead compound is crucial. The difluoromethyl group, known for its electron-withdrawing properties, can influence the electronic distribution within the molecule, potentially enhancing its biological activity and metabolic stability. Additionally, the hydroxyl group at the 5-position can serve as a site for hydrogen bonding, which is essential for interactions with biological targets.

Recent studies have highlighted the potential of 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The unique combination of functional groups allows it to interfere with viral replication processes, making it a promising lead for the development of antiviral drugs.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the anticancer properties of 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine. The compound demonstrated significant cytotoxicity against a panel of cancer cell lines, particularly those derived from breast and lung cancers. Further investigations revealed that it can induce apoptosis and inhibit cell proliferation by targeting key signaling pathways involved in cancer progression.

The pharmacokinetic properties of 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine have also been extensively studied. Research indicates that it exhibits favorable oral bioavailability and metabolic stability, which are critical factors for successful drug development. These properties make it an attractive candidate for preclinical and clinical evaluation as a potential therapeutic agent.

In addition to its direct biological activities, 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group compatibility allow chemists to introduce additional functionalities through various synthetic transformations. This versatility is particularly valuable in combinatorial chemistry approaches, where large libraries of compounds can be rapidly generated for high-throughput screening.

The environmental impact and safety profile of 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine have also been evaluated. Studies have shown that it is stable under normal laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and disposal to ensure environmental protection.

In conclusion, 4-Bromo-3-(difluoromethyl)-2-fluoro-5-hydroxypyridine (CAS No. 1805392-90-8) represents a promising compound with a wide range of potential applications in modern pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable tool in the quest for innovative treatments.